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Compound of Interest

Compound Name: alpha-D-Idofuranose

Cat. No.: B15177625

Essential Safety and Handling Guide for alpha-
D-ldofuranose

Disclaimer: No specific Safety Data Sheet (SDS) for alpha-D-ldofuranose is publicly available.
The following information is based on the SDS for its close structural analog, D-Idose, and
should be used as a guideline. Researchers and scientists must conduct a thorough,
substance-specific risk assessment before handling alpha-D-ldofuranose.

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals handling alpha-D-ldofuranose. The procedural guidance
herein is intended to promote safe laboratory practices and ensure proper disposal.

Personal Protective Equipment (PPE)

When handling alpha-D-ldofuranose, it is crucial to use appropriate personal protective
equipment to minimize exposure and ensure personal safety. The following table summarizes
the recommended PPE based on the safety data sheet for D-Idose.
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PPE Category Recommended Equipment

Eye/Face Protection Tightly fitting safety goggles with side-shields.

] ] Chemical-impermeable gloves and fire/flame-
Skin Protection _ _ _ _
resistant and impervious clothing.

) ) Use in a well-ventilated area. If dust or aerosols
Respiratory Protection ] )
may be generated, use a suitable respirator.

Operational Plan: Step-by-Step Handling and
Storage

Proper handling and storage are critical to maintaining the integrity of alpha-D-ldofuranose
and ensuring a safe laboratory environment.

Handling:

« Ventilation: Handle the substance in a well-ventilated place, such as a chemical fume hood,
to avoid the formation of dust and aerosols.[1]

e Personal Protective Equipment: Before handling, ensure all recommended PPE is correctly
worn. This includes safety goggles, chemical-impermeable gloves, and protective clothing.[1]

» Avoid Contact: Take measures to avoid contact with skin and eyes, and prevent the
inhalation of any dust or mist.[1][2]

e Tools: Use non-sparking tools to prevent ignition sources.[1][2]

o Hygiene: After handling, wash hands thoroughly and remove contaminated clothing.
Storage:

» Container: Store the substance in a tightly closed container in a dry and cool location.[1]

e Incompatible Materials: Keep away from foodstuff containers and other incompatible
materials.[1]
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o Temperature: For agueous solutions, storage at temperatures below -15°C is recommended.

Disposal Plan

Proper disposal of alpha-D-ldofuranose is essential to prevent environmental contamination.

» Collection: Collect the waste material and place it in suitable, closed containers for disposal.

[1][2]

e Regulations: Dispose of the material in accordance with all applicable local, state, and
federal regulations.[1][2]

» Environmental Protection: Prevent the chemical from entering drains or the environment.[1]

[2]

Experimental Workflow Diagram

The following diagram illustrates the key steps for the safe handling and disposal of alpha-D-
Idofuranose.
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Caption: Workflow for Safe Handling of alpha-D-ldofuranose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. D-IDOSE - Safety Data Sheet [chemicalbook.com]
e 2. chemicalbook.com [chemicalbook.com]

« To cite this document: BenchChem. [Personal protective equipment for handling alpha-D-
Idofuranose]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15177625#personal-protective-equipment-for-
handling-alpha-d-idofuranose]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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